Cas no 2248306-26-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-2-(4-phenyl-1H-1,2,3-triazol-1-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-2-(4-phenyl-1H-1,2,3-triazol-1-yl)acetate
• CAS No: 2248306-26-3
• MF: C₁₈H₁₀F₂N₄O₄
• MW: 384.293210506439
• CID: 5894590
• PubChem ID: 165731158
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-2-(4-phenyl-1H-1,2,3-triazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2248306-26-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-2-(4-phenyl-1H-1,2,3-triazol-1-yl)acetate
• EN300-6525449

• Inchi： 1S/C18H10F2N4O4/c19-18(20,23-10-14(21-22-23)11-6-2-1-3-7-11)17(27)28-24-15(25)12-8-4-5-9-13(12)16(24)26/h1-10H
• InChI Key： MBPFGDICZZDPRN-UHFFFAOYSA-N
• SMILES： FC(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)(N1C=C(C2C=CC=CC=2)N=N1)F

Computed Properties

• Exact Mass: 384.06701114g/mol
• Monoisotopic Mass: 384.06701114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 94.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-2-(4-phenyl-1H-1,2,3-triazol-1-yl)acetate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-2-(4-phenyl-1H-1,2,3-triazol-1-yl)acetate (CAS No. 2248306-26-3)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-2-(4-phenyl-1H-1,2,3-triazol-1-yl)acetate (CAS 2248306-26-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule combines a phthalimide core with a difluorinated triazole moiety, making it a valuable intermediate for drug discovery and advanced material synthesis. Its unique structural features contribute to its potential applications in medicinal chemistry and polymer science.

The compound's chemical structure features a 1,3-dioxoisoindoline group linked to a 2,2-difluoro-2-(4-phenyl-1H-1,2,3-triazol-1-yl)acetyl unit. This combination creates interesting electronic properties that researchers are exploring for various applications. The presence of both fluorine atoms and a triazole ring in the molecule enhances its potential biological activity and metabolic stability, which are crucial factors in pharmaceutical development.

Recent studies have focused on the compound's potential as a protein-protein interaction inhibitor, particularly in cancer research. The phthalimide portion is known to interact with various biological targets, while the difluorotriazole group may contribute to improved pharmacokinetic properties. Researchers are particularly interested in how the electron-withdrawing effects of the fluorine atoms might influence the compound's binding affinity to specific enzymes or receptors.

In materials science, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-2-(4-phenyl-1H-1,2,3-triazol-1-yl)acetate has shown promise as a building block for high-performance polymers. The combination of aromatic systems and polar functional groups could lead to materials with unique thermal and mechanical properties. Some research has explored its potential in creating fluorinated polyimides for electronic applications, where the compound's structural features might contribute to improved dielectric properties and thermal stability.

The synthesis of this compound typically involves click chemistry approaches, utilizing the efficient formation of the 1,2,3-triazole ring. Recent advances in flow chemistry have made the production of such complex molecules more efficient and scalable. Many researchers are investigating green chemistry approaches to synthesize this and similar compounds with reduced environmental impact.

From a commercial perspective, CAS 2248306-26-3 is primarily used by pharmaceutical companies and academic research institutions. The growing interest in fluorinated compounds and heterocyclic chemistry has increased demand for such specialized intermediates. Market analysts note that compounds combining fluorine and nitrogen-containing heterocycles are particularly sought after in current drug discovery programs.

Quality control for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-2-(4-phenyl-1H-1,2,3-triazol-1-yl)acetate typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound's purity is crucial for research applications, particularly in biological studies where impurities might affect experimental results. Storage recommendations generally suggest keeping the material in a cool, dry environment protected from light to maintain stability.

Future research directions for this compound include exploring its potential in targeted drug delivery systems and as a component in smart materials. The combination of its structural elements makes it an interesting candidate for developing theranostic agents that combine therapeutic and diagnostic capabilities. Additionally, its potential applications in organic electronics continue to be an active area of investigation.

For researchers working with CAS 2248306-26-3, safety considerations include standard laboratory precautions for handling organic compounds. While not classified as highly hazardous, proper personal protective equipment should be used when handling the material. The compound's material safety data sheet should be consulted for specific handling and disposal guidelines.

The scientific literature contains numerous references to studies involving this compound and its analogs. Recent publications have explored its use in developing kinase inhibitors and as a scaffold for multifunctional materials. The compound's versatility makes it a valuable tool for researchers across multiple disciplines, from medicinal chemistry to materials engineering.

As interest grows in fluorinated pharmaceutical ingredients and functional materials, compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-2-(4-phenyl-1H-1,2,3-triazol-1-yl)acetate are likely to see increased attention from both academic and industrial researchers. Its unique combination of structural features positions it as an important building block for future innovations in multiple scientific fields.